Cas no 1824026-76-7 (tert-butyl 5-methyl-6-oxo-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl 5-methyl-6-oxo-1,4-oxazepane-4-carboxylate
• CAS No: 1824026-76-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD28119026
• CID: 4626542
• PubChem ID: 130138585
• Update Time: 2024-11-04

tert-butyl 5-methyl-6-oxo-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 5-Methyl-6-Oxo-1,4-Oxazepane-4-Carboxylate
• Tert-Butyl 5-Methyl-6-Oxo-1,4-Oxazepane-4-Carboxylate(WX190863)
• 1,4-Oxazepine-4(5H)-carboxylic acid, tetrahydro-5-methyl-6-oxo-, 1,1-dimethylethyl ester
• W15198
• 1824026-76-7
• AS-69448
• CS-0047507
• t-Butyl 5-methyl-6-oxo-1,4-oxazepane-4-carboxylate
• Tert-Butyl5-Methyl-6-Oxo-1,4-Oxazepane-4-Carboxylate
• AKOS037646537
• MFCD28119026
• ZXC02676
• tert-butyl 5-methyl-6-oxo-1,4-oxazepane-4-carboxylate

• MDL： MFCD28119026
• Inchi： 1S/C11H19NO4/c1-8-9(13)7-15-6-5-12(8)10(14)16-11(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： SKZKAWFIPIMDPA-UHFFFAOYSA-N
• SMILES： O1CC(=O)C(C)N(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 328.9±37.0 °C at 760 mmHg
• Flash Point: 152.7±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 5-methyl-6-oxo-1,4-oxazepane-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)